Cas no 2060031-48-1 (5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid)

• Product Name: 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid
• CAS No: 2060031-48-1
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• MDL: MFCD30477302
• CID: 5163666
• PubChem ID: 137701929
• Update Time: 2025-10-31

5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-ethylsulfanyl-3-methylhexanoic acid
• 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid

• MDL： MFCD30477302
• Inchi： 1S/C9H19NO2S/c1-3-13-6-8(10)4-7(2)5-9(11)12/h7-8H,3-6,10H2,1-2H3,(H,11,12)
• InChI Key： AKDPRKCSHVXQED-UHFFFAOYSA-N
• SMILES： C(O)(=O)CC(C)CC(N)CSCC

Additional information on 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid

5-Amino-6-(ethylsulfanyl)-3-methylhexanoic Acid: An Emerging Compound in Chemical and Pharmaceutical Research

5-Amino-6-(ethylsulfanyl)-3-methylhexanoic acid (CAS No. 2060031-48-1) is a novel compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound, characterized by its distinct functional groups, including an amino group, a thioether moiety, and a carboxylic acid group, offers a versatile platform for the development of new therapeutic agents and materials.

The chemical structure of 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid is defined by its molecular formula C₁₀H₂₁NO₂S. The presence of the amino group (NH₂) and the carboxylic acid group (COOH) makes it an α-amino acid derivative, which is a common structural motif in many biologically active compounds. The thioether group (SCH₂CH₃) adds an additional layer of complexity and reactivity, making this compound a valuable candidate for various chemical reactions and biological studies.

In the realm of pharmaceutical research, 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its ability to modulate specific biological pathways and interact with key enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid could be a valuable candidate for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid has also been explored for its potential use in materials science. The presence of the thioether group makes it an excellent candidate for the synthesis of thiol-based materials, which have applications in areas such as drug delivery systems, sensors, and coatings. A recent study published in Advanced Materials in 2022 demonstrated that this compound can be used to create self-healing materials due to its ability to form dynamic disulfide bonds under certain conditions.

The synthesis of 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid involves several steps, including the formation of the thioether group through an S-alkylation reaction and the introduction of the carboxylic acid group via a carboxylation step. These synthetic methods are well-documented in the literature and can be optimized to achieve high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its widespread use in both research and industrial settings.

In terms of safety and handling, 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid is generally considered safe when proper precautions are taken. However, as with any chemical compound, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats.

The future prospects for 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid are promising. Ongoing research is focused on further elucidating its biological activities and exploring new applications in both pharmaceuticals and materials science. As more data becomes available, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges.

In conclusion, 5-amino-6-(ethylsulfanyl)-3-methylhexanoic acid (CAS No. 2060031-48-1) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and diverse functional groups make it a valuable tool for researchers seeking to develop new drugs, materials, and technologies. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.